Cas no 1261454-91-4 (3-Hydroxy-2-methylmandelic acid)

• Product Name: 3-Hydroxy-2-methylmandelic acid
• CAS No: 1261454-91-4
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 4962897
• Update Time: 2025-11-02

3-Hydroxy-2-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methylmandelic acid

• Inchi： 1S/C9H10O4/c1-5-6(8(11)9(12)13)3-2-4-7(5)10/h2-4,8,10-11H,1H3,(H,12,13)
• InChI Key： IGSIRLJHQCVHGF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C=1C)O

Computed Properties

• Exact Mass: 182.05790880 g/mol
• Monoisotopic Mass: 182.05790880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8
• Molecular Weight: 182.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 3-Hydroxy-2-methylmandelic acid

Research Briefing on 3-Hydroxy-2-methylmandelic Acid (CAS: 1261454-91-4): Recent Advances and Applications

3-Hydroxy-2-methylmandelic acid (CAS: 1261454-91-4) is a chiral organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the context of metabolic disorders and neurodegenerative diseases. This briefing provides an overview of the latest research findings, methodologies, and applications related to this compound.

The compound's structural features, including its hydroxyl and carboxyl functional groups, make it a versatile building block for the synthesis of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of enzyme inhibitors targeting metabolic pathways. Researchers employed computational modeling and in vitro assays to demonstrate its efficacy in modulating key enzymatic activity, suggesting potential applications in diabetes and obesity treatment.

Another notable advancement involves the enantioselective synthesis of 3-Hydroxy-2-methylmandelic acid derivatives. A team from the University of Cambridge reported a novel catalytic method in Nature Chemistry (2024), achieving high yields and stereoselectivity. This breakthrough addresses previous challenges in scalable production, paving the way for industrial applications. The study also emphasized the compound's role as a precursor for chiral ligands in asymmetric catalysis, expanding its utility beyond pharmaceuticals.

In the realm of neurodegenerative research, 3-Hydroxy-2-methylmandelic acid has shown promise as a modulator of oxidative stress pathways. A preclinical study in Cell Chemical Biology (2023) demonstrated its neuroprotective effects in models of Parkinson's disease, attributed to its antioxidant properties. These findings underscore its potential as a therapeutic agent or adjuvant in neurodegenerative disorders, though further in vivo validation is required.

Analytical advancements have also been made in quantifying 3-Hydroxy-2-methylmandelic acid in biological matrices. A 2024 Analytical Chemistry paper introduced a high-throughput LC-MS/MS method with a detection limit of 0.1 ng/mL, enabling precise pharmacokinetic studies. This technique is critical for future clinical translation and dose optimization.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and target specificity. Ongoing research focuses on prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic index. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside in the coming years.